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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data
associated with the formation of strontium nitride (SrsNz). The information is presented in a
clear, structured format to facilitate its use in research, materials science, and pharmaceutical
development contexts where understanding the energetic properties of inorganic compounds is

crucial.

Core Thermodynamic Data

The formation of strontium nitride from its constituent elements in their standard states, solid
strontium (Sr) and gaseous nitrogen (N2), is an exothermic process, as indicated by the
negative standard enthalpy of formation. The spontaneity of this reaction under standard
conditions is confirmed by the negative standard Gibbs free energy of formation.

The fundamental reaction for the formation of strontium nitride is:
3Sr(s) + N2(g) — SraNz(s)

Key thermodynamic parameters for this reaction at 298.15 K (25 °C) are summarized in the
table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b576871?utm_src=pdf-interest
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thermodynamic

Symbol Value Units
Parameter
Standard Enthalpy of
. AHCf -390 kJ/mol
Formation
Standard Gibbs Free
) AG°f -355 kJ/mol
Energy of Formation
Standard Entropy of
) AS°f -117.37 J-mol~t.K-1
Formation
Standard Molar
S° 121.33 J-mol~t.K-1
Entropy
Heat Capacity (room
Co 120 J-mol—1.K—1

temp., approx.)

Experimental Protocols

The determination of the thermodynamic data for strontium nitride formation relies on precise
calorimetric measurements. Below are detailed methodologies representative of the
experimental protocols used to obtain such data.

Synthesis of Strontium Nitride

A common laboratory-scale synthesis of strontium nitride involves the direct reaction of
strontium metal with nitrogen gas.[1]

Materials:

High-purity strontium metal, freshly cut to expose a clean surface.

High-purity, dry nitrogen gas (99.99% or higher).

Tube furnace with temperature control.

Alumina or other inert boat.

Procedure:
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» Freshly cut pieces of strontium metal are placed in an alumina boat.
e The boat is positioned in the center of a quartz or alumina tube within a tube furnace.

e The tube is purged with an inert gas (e.g., argon) to remove any residual oxygen and
moisture.

o A steady flow of dry nitrogen gas is introduced into the tube.
e The furnace temperature is gradually raised to a range of 450 °C to 600 °C.[1]

e The reaction is allowed to proceed for several hours (e.g., 12 hours) to ensure complete
nitridation.[1]

« After the reaction period, the furnace is cooled to room temperature under a continued flow
of nitrogen gas to prevent re-oxidation of the product.

e The resulting strontium nitride product, typically a dark-colored powder, is handled in an
inert atmosphere (e.g., a glovebox) due to its reactivity with air and moisture.

Determination of Enthalpy of Formation by Bomb
Calorimetry

The standard enthalpy of formation of strontium nitride can be determined indirectly by
measuring the enthalpy of combustion of strontium nitride in a bomb calorimeter. This value,
in conjunction with the known enthalpies of formation of the combustion products, allows for the
calculation of the enthalpy of formation of SrsN2z using Hess's Law.

Apparatus:

Adiabatic bomb calorimeter.

Oxygen bomb.

Benzoic acid (for calibration).

High-purity oxygen.
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« Ignition wire.
o Pellet press.
Procedure:

Calibration: The heat capacity of the calorimeter is determined by combusting a known mass
of a standard substance with a known heat of combustion, such as benzoic acid.

Sample Preparation: A precisely weighed pellet of strontium nitride is prepared. A known
length of ignition wire is attached to the bomb's electrodes, with the wire in contact with the
pellet.

Bomb Assembly: A small, known amount of water is added to the bottom of the bomb to
saturate the internal atmosphere with water vapor, ensuring that any water formed during
combustion is in the liquid state. The bomb is then sealed and pressurized with high-purity
oxygen to approximately 30 atm.

Calorimetry Run: The sealed bomb is placed in the calorimeter, which is filled with a
precisely known mass of water. The initial temperature of the water is recorded. The sample
is ignited, and the temperature change of the water is monitored until a maximum
temperature is reached and the system begins to cool.

Data Analysis: The heat released during the combustion is calculated from the temperature
rise and the heat capacity of the calorimeter. Corrections are made for the heat of
combustion of the ignition wire and the formation of any side products (e.g., nitric acid from
residual nitrogen in the bomb).

Enthalpy of Formation Calculation: The combustion reaction for strontium nitride in excess
oxygen is: SraN2z(s) + 302(g) — 3SrO(s) + N2(g) By applying Hess's Law, the standard
enthalpy of formation of SrsN2 can be calculated using the experimentally determined
enthalpy of combustion and the known standard enthalpies of formation of the products
(strontium oxide).

Signaling Pathways and Logical Relationships
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The thermodynamic relationships governing the formation of strontium nitride can be
visualized to illustrate the interplay between enthalpy, entropy, and Gibbs free energy.
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Caption: Thermodynamic parameters for the formation of strontium nitride.

The diagram above illustrates the formation of strontium nitride from its elemental precursors,
strontium and nitrogen. The process is characterized by a significant release of heat (negative
enthalpy change), a decrease in disorder (negative entropy change, as a gas is consumed to
form a solid), and a net driving force towards product formation under standard conditions
(negative Gibbs free energy change).

This comprehensive guide provides essential thermodynamic data and experimental context
for the formation of strontium nitride, serving as a valuable resource for professionals in
scientific research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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